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Abstract
Francium (Fr), the heaviest alkali metal, is a highly radioactive element with no stable

isotopes.[1] Its simple atomic structure, characterized by a single valence electron outside a

radon core, makes it an ideal system for testing fundamental physics, particularly in the realm

of atomic parity non-conservation and relativistic effects.[2] However, its instability presents

significant experimental challenges. This document provides a detailed protocol for the

production, trapping, cooling, and spectroscopic measurement of francium's atomic energy

levels, primarily utilizing Magneto-Optical Trap (MOT) technology. The methodologies outlined

are based on established experimental practices and are intended to guide researchers in

setting up and executing these complex measurements.

Core Principles
The measurement of francium's atomic energy levels hinges on the principles of laser

spectroscopy performed on a cold, trapped sample of atoms. Due to the element's radioactivity

and the low number of atoms available at any given time, a highly efficient method for capturing

and repeatedly probing the atoms is necessary.[3]

The general workflow involves three main stages:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1236283?utm_src=pdf-interest
https://www.benchchem.com/product/b1236283?utm_src=pdf-body
https://www.physics.umd.edu/rgroups/amo/orozco/publications/Grossman_PS_2000%28EGAS%29.pdf
https://www.researchgate.net/publication/228616649_Spectroscopy_with_trapped_francium_Advances_and_perspectives_for_weak_interaction_studies
https://www.benchchem.com/product/b1236283?utm_src=pdf-body
https://www.benchchem.com/product/b1236283?utm_src=pdf-body
https://saaubi.people.wm.edu/TeachingWebPages/Physics404_690_Spring2010/Week8/LaserCooling2_22March2010.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Production and Neutralization: Francium isotopes are produced via a nuclear reaction. They

are then ionized, transported electrostatically, and deposited onto a neutralizer, from which

they are released as a neutral atomic beam.

Laser Cooling and Trapping: The neutral francium atoms are captured and cooled to

microkelvin temperatures in a Magneto-Optical Trap (MOT). The MOT uses a combination of

laser light and a quadrupole magnetic field to confine the atoms.[3] This confinement

provides a dense sample of atoms ideal for precision spectroscopy, minimizing Doppler

broadening.[3]

Spectroscopic Measurement: The trapped atoms are excited using precisely tuned lasers. By

detecting the subsequent fluorescence or ionization, the energy differences between atomic

states can be measured with high accuracy.

Experimental Protocols
Protocol 1: Production and Delivery of Francium
Isotopes
This protocol describes the synthesis of neutron-deficient francium isotopes (e.g., ²⁰⁸Fr, ²⁰⁹Fr,

²¹⁰Fr) via a heavy-ion fusion reaction.

Methodology:

Target Preparation: A gold (¹⁹⁷Au) target is utilized due to its chemical inertness and low

vapor pressure.[1][4]

Ion Beam Bombardment: A beam of ¹⁸O ions, accelerated by a linear accelerator to

approximately 100-102 MeV, is directed onto the gold target.[4][5] This induces a fusion

reaction, ¹⁹⁷Au(¹⁸O, xn)Fr, producing various francium isotopes. The specific isotope

produced can be selected by tuning the beam energy.[4]

Surface Ionization and Extraction: The target is heated to around 1200 K.[4][5] This high

temperature facilitates the rapid diffusion of the produced francium atoms to the surface.[5]

Since francium's first ionization energy (3.8 eV) is lower than the work function of gold (5.1

eV), the francium atoms are efficiently surface-ionized.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1236283?utm_src=pdf-body
https://www.benchchem.com/product/b1236283?utm_src=pdf-body
https://saaubi.people.wm.edu/TeachingWebPages/Physics404_690_Spring2010/Week8/LaserCooling2_22March2010.pdf
https://saaubi.people.wm.edu/TeachingWebPages/Physics404_690_Spring2010/Week8/LaserCooling2_22March2010.pdf
https://www.benchchem.com/product/b1236283?utm_src=pdf-body
https://www.benchchem.com/product/b1236283?utm_src=pdf-body
https://www.physics.umd.edu/rgroups/amo/orozco/publications/Grossman_PS_2000%28EGAS%29.pdf
https://pubs.aip.org/aip/acp/article-pdf/457/1/155/11807391/155_1_online.pdf
https://pubs.aip.org/aip/acp/article-pdf/457/1/155/11807391/155_1_online.pdf
https://proceedings.jacow.org/e04/PAPERS/TUPLT061.PDF
https://www.benchchem.com/product/b1236283?utm_src=pdf-body
https://pubs.aip.org/aip/acp/article-pdf/457/1/155/11807391/155_1_online.pdf
https://pubs.aip.org/aip/acp/article-pdf/457/1/155/11807391/155_1_online.pdf
https://proceedings.jacow.org/e04/PAPERS/TUPLT061.PDF
https://www.benchchem.com/product/b1236283?utm_src=pdf-body
https://proceedings.jacow.org/e04/PAPERS/TUPLT061.PDF
https://www.benchchem.com/product/b1236283?utm_src=pdf-body
https://www.benchchem.com/product/b1236283?utm_src=pdf-body
https://proceedings.jacow.org/e04/PAPERS/TUPLT061.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ion Transport: The positively charged francium ions (Fr⁺) are extracted from the target

region by an 800 V potential and guided through an electrostatic beamline to the trapping

chamber, which is maintained under ultra-high vacuum (UHV) conditions.[4]

Neutralization: The Fr⁺ ions are deposited onto a heated yttrium (Y) cylinder positioned near

the entrance of the MOT cell.[6][4] The yttrium surface, heated to approximately 1000 K,

neutralizes the ions and releases them as a beam of neutral francium atoms directed into

the trapping region.[4]

Protocol 2: Magneto-Optical Trapping (MOT) of Francium
This protocol details the capture and cooling of neutral francium atoms.

Methodology:

MOT Chamber: The trap is formed within a large Pyrex bulb (e.g., 10 cm diameter) with

multiple windows for laser access and viewing. The interior of the cell is often coated with a

non-stick material (e.g., Dry-film) to prevent francium atoms from permanently adhering to

the walls, allowing them multiple passes through the trapping region.[4]

Magnetic Field: A pair of anti-Helmholtz coils generates a quadrupole magnetic field with a

gradient of approximately 6-9 G/cm at the center of the trap.[6][4]

Laser System:

Trapping Laser: A titanium-sapphire laser is tuned to the D₂ cycling transition (7S₁/₂,

F=13/2 → 7P₃/₂, F=15/2 for ²¹⁰Fr) at 718 nm.[6] Six intersecting laser beams, circularly

polarized, are directed towards the center of the chamber.

Repumping Laser: Atoms can fall into the other ground state hyperfine level (7S₁/₂, F=11/2

for ²¹⁰Fr). A second laser, often a diode laser, is required to "repump" these atoms back

into the cycling transition. This laser targets the 7S₁/₂, F=11/2 → 7P₃/₂, F=13/2 transition.

[6]

Atom Capture: The combination of the red-detuned laser light and the position-dependent

Zeeman shift created by the magnetic field results in a damping force that cools and confines
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the atoms to a small, dense cloud (≈1 mm³) at the center of the trap.[3] The captured atoms

have a temperature below 100 µK.[3]

Protocol 3: Spectroscopy of Trapped Francium
This protocol outlines a method for measuring the energy of an excited state (e.g., 9S₁/₂) using

two-photon excitation.

Methodology:

Establish Trapped Sample: Begin with a stable cloud of trapped francium atoms as

described in Protocol 2.

Two-Photon Excitation:

The 718 nm trapping laser serves as the first excitation step, driving atoms from the 7S₁/₂

ground state to the 7P₃/₂ intermediate state.[7]

A second, tunable probe laser (e.g., at 851 nm) is introduced, overlapping with the trapped

atom cloud. This laser drives the transition from the 7P₃/₂ state to the target 9S₁/₂ state.

Detection:

The 9S₁/₂ state decays via a cascade, emitting photons at specific wavelengths (e.g., 423

nm and 433 nm).[7]

An optical system with appropriate interference filters collects this fluorescence. A

photomultiplier tube is used for time-correlated single-photon counting.[1][8]

Data Acquisition: The frequency of the second probe laser is scanned. A resonance is

observed when the combined energy of the two photons matches the energy difference

between the 7S₁/₂ ground state and the 9S₁/₂ excited state. The number of detected

fluorescence photons is recorded as a function of the probe laser's frequency.

Energy Level Determination: The peak of the resulting fluorescence spectrum corresponds to

the precise energy of the 9S₁/₂ state relative to the ground state.[7]
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Data Presentation
The following tables summarize key quantitative data for Francium-210 and Francium-223,

which are frequently used in these experiments.

Parameter Value Isotope Reference

Electronic

Configuration
[Rn] 7s¹ All [9]

First Ionization Energy 392.96 kJ mol⁻¹ N/A [10]

D₂ Transition

Wavelength
718 nm ²¹⁰Fr [6]

Ground State

Hyperfine Splitting
46.8 GHz ²¹⁰Fr [6][4]

7P₃/₂ State Lifetime 20.97 ± 0.17 ns ²¹⁰Fr [8]

7P₁/₂ State Lifetime 24.51 ± 0.12 ns ²¹⁰Fr [8]

9S₁/₂ Energy Level 25671.021 cm⁻¹ ²¹⁰Fr [7]

Most Stable Isotope ²²³Fr N/A [11]

Half-life of ²²³Fr 22 minutes ²²³Fr [11][12]
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Caption: Overview of the experimental workflow from francium production to data analysis.
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Caption: Energy levels of ²¹⁰Fr relevant for magneto-optical trapping.
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Caption: Logical workflow for a two-photon spectroscopy measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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